Cas no 448949-11-9 (4',4''-Dihydroxyanigorootin)

4',4''-Dihydroxyanigorootin structure
4',4''-Dihydroxyanigorootin structure
Product Name:4',4''-Dihydroxyanigorootin
CAS No:448949-11-9
MF:C38H22O8
MW:606.576490879059
CID:1080678
PubChem ID:131854047
Update Time:2025-04-20

4',4''-Dihydroxyanigorootin Chemical and Physical Properties

Names and Identifiers

    • 4',4''-Dihydroxyanigorootin
    • (1S,13S,14S,26S)-1,14-Dihydroxy-9,22-bis(4-hydroxyphenyl)-2,15-dioxaoctacyclo[21.3.1.110,14.03,12.06
    • 448949-11-9
    • AKOS040761129
    • Inchi: 1S/C38H22O8/c39-21-9-1-17(2-10-21)23-13-5-19-7-15-25-31-27(19)29(23)35(41)37(43)33(31)34-32-26(45-37)16-8-20-6-14-24(18-3-11-22(40)12-4-18)30(28(20)32)36(42)38(34,44)46-25/h1-16,33-34,39-40,43-44H/t33-,34-,37+,38+/m1/s1
    • InChI Key: MQHLUOTXEDJGPU-HVYOWVPISA-N
    • SMILES: O1C2C=CC3=CC=C(C4C=CC(=CC=4)O)C4C([C@@]5([C@H](C=2C=43)[C@H]2C3=C(C=CC4=CC=C(C6C=CC(=CC=6)O)C(C([C@@]12O)=O)=C34)O5)O)=O

Computed Properties

  • Exact Mass: 606.13100
  • Monoisotopic Mass: 606.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 2
  • Complexity: 1180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 134

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.663±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.9E-8 g/L) (25 ºC),
  • PSA: 133.52000
  • LogP: 6.16020

4',4''-Dihydroxyanigorootin Security Information

4',4''-Dihydroxyanigorootin Pricemore >>

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